Cas no 2580251-85-8 (3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid)

• Product Name: 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid
• CAS No: 2580251-85-8
• MF: C₂₂H₁₄BrF₂NO₄
• MW: 474.251672267914
• CID: 5664798
• PubChem ID: 165892578
• Update Time: 2025-06-11

3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27723568
• 3-bromo-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,5-difluorobenzoic acid
• 2580251-85-8
• 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid

• Inchi： 1S/C22H14BrF2NO4/c23-16-9-17(24)20(18(19(16)25)21(27)28)26-22(29)30-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-9,15H,10H2,(H,26,29)(H,27,28)
• InChI Key： ZSJRKVNXDZLHEC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 473.00743g/mol
• Monoisotopic Mass: 473.00743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid

Comprehensive Overview of 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid (CAS No. 2580251-85-8)

3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid (CAS No. 2580251-85-8) is a highly specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation. This compound’s bromo and difluoro substituents further enhance its reactivity, enabling precise modifications in complex molecular architectures.

The growing demand for custom peptide synthesis and targeted drug delivery systems has spotlighted compounds like 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid. Its compatibility with automated peptide synthesizers aligns with trends in high-throughput screening and AI-driven molecular design. Recent publications highlight its use in developing fluorescent probes and biomarkers, addressing key challenges in cancer research and neurodegenerative disease studies. The compound’s CAS No. 2580251-85-8 is often queried alongside terms like "Fmoc-amino acid applications" and "halogenated benzoic acid derivatives", reflecting its interdisciplinary relevance.

From a synthetic chemistry perspective, the electrophilic aromatic substitution and carboxylic acid reactivity of this compound enable diverse derivatization pathways. Its 2,5-difluoro motif is particularly noteworthy, as fluorinated compounds are pivotal in PET imaging and metabolic stability optimization. Laboratories prioritizing green chemistry may explore its potential in catalytic C-Br bond activation, a trending topic in sustainable synthesis. The compound’s Fmoc group also supports orthogonal protection strategies, a feature highly sought after in multistep organic synthesis.

Analytical characterization of 3-bromo-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,5-difluorobenzoic acid typically involves HPLC, NMR, and mass spectrometry, with data often cross-referenced against CAS No. 2580251-85-8 in chemical databases. Its stability under ambient conditions and solubility in polar aprotic solvents like DMF or DMSO are frequently discussed in technical forums. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s scaffold versatility positions it as a valuable building block for kinase inhibitors and GPCR modulators.

Emerging applications include its integration into DNA-encoded libraries (DELs) and covalent inhibitor design, areas gaining traction in precision medicine. The compound’s bromo substituent facilitates cross-coupling reactions, aligning with the rise of transition-metal catalysis in medicinal chemistry. For researchers investigating structure-activity relationships (SAR), its steric and electronic effects provide actionable insights for lead compound optimization. These attributes underscore why CAS No. 2580251-85-8 remains a focal point in contemporary organic synthesis literature.